Cas no 2680891-35-2 (methyl 2-{(benzyloxy)carbonylamino}-3-hydroxybenzoate)

• Product Name: methyl 2-{(benzyloxy)carbonylamino}-3-hydroxybenzoate
• CAS No: 2680891-35-2
• MF: C₁₆H₁₅NO₅
• MW: 301.294004678726
• CID: 5637412
• PubChem ID: 165927545
• Update Time: 2025-06-11

methyl 2-{(benzyloxy)carbonylamino}-3-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• 2680891-35-2
• methyl 2-{[(benzyloxy)carbonyl]amino}-3-hydroxybenzoate
• EN300-28290477
• methyl 2-{(benzyloxy)carbonylamino}-3-hydroxybenzoate

• Inchi： 1S/C16H15NO5/c1-21-15(19)12-8-5-9-13(18)14(12)17-16(20)22-10-11-6-3-2-4-7-11/h2-9,18H,10H2,1H3,(H,17,20)
• InChI Key： HILNJVGAYYOBBA-UHFFFAOYSA-N
• SMILES： O(C(NC1C(=CC=CC=1C(=O)OC)O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 301.09502258g/mol
• Monoisotopic Mass: 301.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 84.9Ų

Additional information on methyl 2-{(benzyloxy)carbonylamino}-3-hydroxybenzoate

Methyl 2-{(Benzyloxy)Carbonylamino}-3-Hydroxybenzoate: A Comprehensive Overview

Methyl 2-{(Benzyloxy)Carbonylamino}-3-Hydroxybenzoate, also known by its CAS number 2680891-35-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzyloxy group, a carbonyl group, and a hydroxyl group, making it a versatile molecule with potential applications in drug design and chemical synthesis.

The molecular structure of methyl 2-{(benzyloxy)carbonylamino}-3-hydroxybenzoate is notable for its aromatic ring system, which includes a benzyloxy substituent at the para position and a hydroxyl group at the meta position. The presence of these functional groups allows for a wide range of chemical reactivity, making this compound a valuable intermediate in the synthesis of more complex molecules. Recent studies have highlighted its potential as a precursor in the development of bioactive compounds, particularly in the context of anti-inflammatory and antioxidant agents.

One of the key areas of research involving this compound is its role in medicinal chemistry. Scientists have explored its ability to act as a building block for the synthesis of drugs targeting various diseases, including cancer and neurodegenerative disorders. For instance, researchers have demonstrated that derivatives of methyl 2-{(benzyloxy)carbonylamino}-3-hydroxybenzoate can exhibit significant cytotoxic activity against cancer cell lines, suggesting its potential as an antitumor agent.

In addition to its medicinal applications, this compound has also been studied for its properties in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use in catalysis and sensor technology. Recent advancements in green chemistry have further emphasized the importance of utilizing such compounds in environmentally friendly synthetic processes.

The synthesis of methyl 2-{(benzyloxy)carbonylamino}-3-hydroxybenzoate typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Researchers have developed efficient methodologies for its preparation, often employing catalytic systems that minimize waste and improve sustainability.

From an analytical standpoint, this compound has been extensively characterized using advanced spectroscopic techniques such as NMR and IR spectroscopy. These analyses have provided insights into its molecular conformation and intermolecular interactions, which are critical for understanding its behavior in different chemical environments.

Looking ahead, the continued exploration of methyl 2-{(benzyloxy)carbonylamino}-3-hydroxybenzoate is expected to yield further discoveries in both academic and industrial settings. Its unique combination of functional groups positions it as a promising candidate for future innovations in drug discovery and materials development.